Cas no 57-85-2 (Testosterone propionate)

• Product Name: Testosterone propionate
• CAS No: 57-85-2
• MF: C₂₂H₃₂O₃
• MW: 344.4877
• CID: 33676
• PubChem ID: 24899994
• Update Time: 2025-06-20

Testosterone propionate Chemical and Physical Properties

Names and Identifiers

• testosterone propionate
• Ethylsecodione
• Ethyldione
• Testosterone-17-propionate
• 17-(1-Oxopropoxy)-(17b)-androst-4-en-3-one
• TESTOSTERON
• PROPIONATE
• TESTOSTERON 17-PROPIONATE
• TESTOSTERONE 17-PROPIONATE
• PROPIONIC ACID (8R,9S,10R,13S,14S,17S)-10,13-DIMETHYL-3-OXO-2,3,6,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL ESTER
• 17-(1-oxopropoxy)-(17-beta)-androst-4-en-3-on
• 17-[(1-Oxopropanoyl)oxy]androst-4-en-3-one
• 3-Oxoandrost-4-en-17-ylpropionate
• Agovirin
• Androgen
• Androlon
• Andronate
• Androsan
• Androst-4-en-3-one, 17-(1-oxopropoxy)-, (17beta)-
• Androst-4-en-3-one, 17beta-hydroxy-, propionate
• Androsteston
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] propanoate
• 2,3,5-Tribromothiophene
• Testosterone (propionate)
• Testosterone Propionate Solution
• 17β-Hydroxy-4-androsten-3-one 17-propionate
• 17β-Propionyloxy-4-androsten-3-one
• 4-Androsten-17β-ol-3-one 17-propionate
• Hormoteston
• Aquaviron
• Androteston
• Enarmon
• Bio-testiculina
• Androtest P
• Sterandryl
• Testonique
• Testoxyl
• Testosid
• Testogen
• Testodrin
• Telipex
• Propiokan
• Uniteston
• Tostrin
• Testormol
• Synandrol
• Testolets
• Synerone
• Solvotest
• Pantestin
• Orchistin
• Masenate
• Testrex
• Testodet
• Testaform
• Orchiol
• Nasdol
• Vulvan
• Enarmon-oil
• Okasa-Mascul
• Neo-Hombreol
• Andrusol-P
• Oreton propionate
• Testex
• Recthormone testosterone
• T
• Testosterone propionate for system suitability
• NCGC00255481-01
• NCGC00179602-01
• WI93Z9138A
• TESTOSTERONE PROPIONATE [GREEN BOOK]
• Testosteroni propionas
• C08158
• Testoviron (ampule)
• NS00015421
• W-105436
• Prestwick1_000401
• Testosterone-17.beta.-propionate
• BDBM50215709
• 3-Oxoandrost-4-en-17-yl propionate, (17.beta.)-
• Testosterone propionate for system suitability, European Pharmacopoeia (EP) Reference Standard
• (17beta)-3-oxoandrost-4-en-17-yl propanoate
• TESTOSTERONE PROPIONATE (USP MONOGRAPH)
• NRB-03689
• Perandren (Amp.)
• 17beta-Hydroxyandrost-4-en-3-one propionate
• CAS-57-85-2
• AI3-26378
• Tox21_110330
• D00959
• EINECS 200-351-1
• TEXTES DEPOT
• Testosterone propionate ciii
• BBL029912
• BPBio1_000356
• TESTOSTERONE PROPIONATE [USP MONOGRAPH]
• HMS2096A04
• TESTOSTERONE PROPIONATE [ORANGE BOOK]
• TESTOSTERONE PROPIONATE (EP MONOGRAPH)
• HMS2272K06
• STK801834
• TESTOSTERONE PROPIONATE [WHO-DD]
• 17beta-Hydroxy-4-androsten-3-one 17-propionate
• 17beta-(Propionyloxy)androst-4-en-3-one
• Testosterone, propionate
• TESTOSTERONE PROPIONATE [VANDF]
• NCGC00179602-03
• Androst-4-en-3-one, 17.beta.-hydroxy-, propionate
• LMST02020076
• UNII-WI93Z9138A
• NSC9166
• AC-12172
• MLS002153796
• Testosterone propionate, solid
• AC-33160
• Testosterone propionate (JP17/USP)
• HMS1569A04
• Primotestone
• SCHEMBL4044
• (17beta)-17-(1-Oxopropoxy)androst-4-en-3-one
• Homandren (amps)
• TESTOSTERONE PROPIONATE [EP MONOGRAPH]
• T0028
• Testosterone propionate (USP:JAN)
• Prestwick3_000401
• 17.beta.-hydroxyandrost-4-en-3-one, propionate
• CHEBI:9466
• testosteron-17-propionat
• Androst-4-en-3-one, 17-(1-oxopropoxy)-(17-beta)-
• Testoviron (amps)
• TESTOSTERONE PROPIONATE [MI]
• Prestwick2_000401
• Prestwick_432
• TESTOSTERONE PROPIONATE [JAN]
• (1S,3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl propanoate
• TESTOSTERONE PROPIONATE [WHO-IP]
• CCRIS 575
• HMS3713A04
• Testosterone 17.beta.-propionate
• DTXCID7016515
• Androst-4-en-3-one, 17-(1-oxopropoxy)-(17.beta.)-
• Testosterone propionate, British Pharmacopoeia (BP) Reference Standard
• .DELTA.4-androstene-17.beta.-propionate-3-one
• AKOS015842719
• Orchisterone-P
• Prestwick0_000401
• CHEMBL1170
• Tox21_302270
• BRD-K90553655-001-03-6
• NCGC00179602-06
• Testosterone propionate [USP:JAN]
• Testosterone propionate, United States Pharmacopeia (USP) Reference Standard
• TESTOSTERONE PROPIONATE (MART.)
• (17beta)-3-oxoandrost-4-en-17-yl propionate
• Testosterone propionate, European Pharmacopoeia (EP) Reference Standard
• Testosteron propionate
• CCG-220401
• SPBio_002261
• NSC 9166
• SMR000058348
• Androst-4-en-3-one, 17-(1-oxopropoxy)-, (17b)-
• 17-propionyl-17beta-hydroxyandrost-4-en-3-one
• 17-(1-OXOPROPOXY)-(17-BETA)-ANDROST-4-EN-3-ONE
• Testosterone-17beta propionate
• TESTOSTERONI PROPIONAS [WHO-IP LATIN]
• Tox21_110330_1
• Propionic acid 10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl ester(Testosterone Propionate)
• TESTOSTERONE 17beta-PROPIONATE
• NSC-9166
• VS-09499
• WLN: L E5 B666 OV MUTJ A E FO52 -B&AEF
• TESTOSTERONE PROPIONATE (USP IMPURITY)
• BSPBio_000322
• Testosterone-17beta-propionate
• NCGC00016254-01
• DB01420
• HY-B1269
• DTXSID9036515
• 17-(1-Oxopropoxy)androst-4-en-3-one, (17.beta.)-
• CS-4905
• Testosterone-17.beta.propionate
• 17.beta.-(Propionyloxy)androst-4-en-3-one
• Propionic acid 10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl ester
• 3-Oxoandrost-4-en-17beta-yl propanoate
• Testosterone-17-beta-propionate
• GTPL7100
• 17beta-Hydroxyandrost-4-en-3-one-17beta-propionate
• 57-85-2
• TESTOSTERONE PROPIONATE [USP IMPURITY]
• Testosterone propionate, tested according to Ph.Eur.
• Q10354588
• Testosterone Propionate (1.0mg/ml in Acetonitrile)
• AKOS005622513
• Androst-4-en-3-one, 17-(1-oxopropoxy)-, (17.beta.)-
• BCP0726000215
• Testosterone Propionate 1.0 mg/ml in Acetonitrile
• delta(sup 4)-Androstene-17-beta-propionate-3-one
• Testex (TN)
• 1ST2286
• Orchisterone
• Testosterone propionate (Agovirin)
• TESTOSTERONE PROPIONATE [MART.]
• Testosterone propionate

• MDL： MFCD00003653
• Inchi： 1S/C22H32O3/c1-4-20(24)25-19-8-7-17-16-6-5-14-13-15(23)9-11-21(14,2)18(16)10-12-22(17,19)3/h13,16-19H,4-12H2,1-3H3/t16-,17-,18-,19-,21-,22-/m0/s1
• InChI Key： PDMMFKSKQVNJMI-BLQWBTBKSA-N
• SMILES： O(C(C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.235145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.0906 (rough estimate)
• Melting Point: 118 ºC
• Boiling Point: 419.57°C (rough estimate)
• Flash Point: 196.3°C
• Refractive Index: 1.5000 (estimate)
• Solubility: ethanol: 10 mg/mL
• Water Partition Coefficient: <0.1 g/100 mL at 24.5 ºC
• PSA: 43.37000
• LogP: 4.84010
• Sensitiveness: Photosensitive solid
• Solubility: Soluble in ethanol, ether, pyridine and other organic solvents, soluble in vegetable oil, insoluble in water
• Merck: 13,9255
• Specific Rotation: D25 +83 to +90° (100 mg in 10 ml dioxane)

Testosterone propionate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H350,H361
• Warning Statement： P201,P281,P308+P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 45-22-63
• Safety Instruction： S53-S36/37-S45
• RTECS：XA3115000
• Hazardous Material Identification：
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Testosterone propionate

Testosterone Propionate (CAS No. 57-85-2): An Overview of Its Properties, Applications, and Recent Research

Testosterone propionate (CAS No. 57-85-2) is a well-known and widely studied ester of testosterone, a primary male sex hormone. This compound has been extensively used in various medical and scientific applications due to its unique pharmacological properties and therapeutic benefits. In this article, we will delve into the chemical structure, biological activity, clinical applications, and recent advancements in the research of testosterone propionate.

Chemical Structure and Properties

Testosterone propionate is a derivative of testosterone, where the 17-beta hydroxyl group of testosterone is esterified with propionic acid. This modification results in a compound with a molecular formula of C₂₀H₃₀O₃ and a molecular weight of 322.44 g/mol. The esterification process increases the lipophilicity of the molecule, allowing it to be slowly released into the bloodstream over an extended period. This property makes testosterone propionate particularly useful for maintaining stable blood levels of testosterone over several days.

The chemical structure of testosterone propionate also contributes to its solubility characteristics. It is relatively insoluble in water but highly soluble in organic solvents such as ethanol and vegetable oils. This solubility profile facilitates its formulation into injectable solutions, which are commonly used in clinical settings.

Biological Activity and Mechanism of Action

Testosterone propionate exerts its biological effects primarily through binding to the androgen receptor (AR), a nuclear receptor that regulates gene expression. Upon binding to the AR, testosterone propionate initiates a series of intracellular signaling pathways that lead to the activation or repression of target genes involved in various physiological processes, including muscle growth, bone density maintenance, and sexual function.

The anabolic effects of testosterone propionate are particularly notable. It promotes protein synthesis and nitrogen retention in muscle tissue, leading to increased muscle mass and strength. Additionally, it enhances red blood cell production, which can improve oxygen transport and endurance. These properties make it a valuable therapeutic agent for conditions characterized by muscle wasting or weakness.

Clinical Applications

Testosterone propionate has been used for decades in the treatment of hypogonadism, a condition characterized by low levels of testosterone production. In hypogonadal men, supplementation with testosterone propionate can restore normal testosterone levels, improving symptoms such as reduced libido, erectile dysfunction, fatigue, and muscle loss.

Beyond its use in hypogonadism, testosterone propionate has also been investigated for its potential benefits in other medical conditions. For example, recent studies have explored its role in osteoporosis management due to its ability to enhance bone density and reduce fracture risk. Additionally, it has shown promise in improving cognitive function and mood in older adults with low testosterone levels.

Safety and Side Effects

The use of testosterone propionate is generally considered safe when administered under medical supervision. However, like all hormonal therapies, it can have side effects that vary depending on dosage and individual patient factors. Common side effects include acne, hair loss (alopecia), and fluid retention. In some cases, long-term use may lead to more serious complications such as liver toxicity or cardiovascular issues.

To minimize these risks, healthcare providers typically monitor patients closely during treatment with testosterone propionate. Regular blood tests are performed to assess hormone levels and liver function, ensuring that the therapy remains within safe parameters.

Recent Research Developments

The field of endocrinology continues to evolve rapidly, with ongoing research exploring new applications for testosterone-based therapies like testosterone propionate strong>. One area of particular interest is the use of testosterone supplements in aging populations. As men age, their natural testosterone production declines, leading to various age-related health issues such as sarcopenia (muscle loss) and frailty.

A recent study published in the Journal of Clinical Endocrinology & Metabolism investigated the effects of long-term testosterone replacement therapy (TRT) using different formulations, including testosterone propionate strong>. The study found that TRT significantly improved muscle mass and strength while reducing body fat percentage in older men with low testosterone levels. These findings suggest that TRT could be a viable strategy for mitigating age-related muscle decline.

In another study published in the European Journal of Endocrinology, researchers examined the impact of TRT on cognitive function in older men with mild cognitive impairment (MCI). The results showed that participants receiving TRT experienced improvements in memory and executive function compared to those receiving placebo treatment. These findings highlight the potential neuroprotective effects of testosterone supplementation.

FUTURE DIRECTIONS AND CONCLUSIONS strong> p > p >In conclusion,< strong >testosterone propionate(CAS No. 57-85-2) remains a vital compound in both clinical practice and scientific research due to its well-established safety profile and diverse therapeutic applications. Ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits across various health conditions. p > p >As our understanding of endocrinology advances,< strong >testosterone propionate article > < / response >